Cas no 1379251-61-2 (3-Methoxy-4-methylpyridine-5-methanol)

3-Methoxy-4-methylpyridine-5-methanol is a versatile pyridine derivative with applications in pharmaceutical and fine chemical synthesis. Its key structural features—a methoxy group at the 3-position, a methyl group at the 4-position, and a hydroxymethyl group at the 5-position—make it a valuable intermediate for constructing complex heterocyclic compounds. The compound exhibits good solubility in polar organic solvents, facilitating its use in reactions requiring homogeneous conditions. Its functional groups allow for further derivatization, enabling the synthesis of targeted molecules with precision. The stability and reactivity of this pyridine derivative make it suitable for use in medicinal chemistry, particularly in the development of bioactive compounds and catalysts.

3-Methoxy-4-methylpyridine-5-methanol structure

1379251-61-2 structure

Product Name:3-Methoxy-4-methylpyridine-5-methanol

CAS No:1379251-61-2

MF:C₈H₁₁NO₂

MW:153.178442239761

CID:4907410

Update Time:2025-10-30

3-Methoxy-4-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-4-methylpyridine-5-methanol
- Inchi： 1S/C8H11NO2/c1-6-7(5-10)3-9-4-8(6)11-2/h3-4,10H,5H2,1-2H3
- InChI Key： KIMIVOMKHOAEDE-UHFFFAOYSA-N
- SMILES： O(C)C1=CN=CC(CO)=C1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 119
XLogP3: 0.3
Topological Polar Surface Area: 42.4

3-Methoxy-4-methylpyridine-5-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003816-250mg	3-Methoxy-4-methylpyridine-5-methanol	1379251-61-2	95%	250mg	$931.00	2022-04-02
Alichem	A029003816-500mg	3-Methoxy-4-methylpyridine-5-methanol	1379251-61-2	95%	500mg	$1,718.70	2022-04-02
Alichem	A029003816-1g	3-Methoxy-4-methylpyridine-5-methanol	1379251-61-2	95%	1g	$3,010.80	2022-04-02

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Additional information on 3-Methoxy-4-methylpyridine-5-methanol

3-Methoxy-4-methylpyridine-5-methanol: A Comprehensive Overview

3-Methoxy-4-methylpyridine-5-methanol is a chemical compound with the CAS number 1379251-61-2. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3-Methoxy-4-methylpyridine-5-methanol consists of a pyridine ring substituted with a methoxy group at position 3, a methyl group at position 4, and a hydroxymethyl group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Methoxy-4-methylpyridine-5-methanol. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and directed metallation strategies, to construct this compound with high yield and purity. These methods not only enhance the scalability of production but also pave the way for its application in large-scale manufacturing processes.

The pharmacological properties of 3-Methoxy-4-methylpyridine-5-methanol have garnered significant attention in the scientific community. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. Furthermore, its ability to modulate cellular signaling pathways has been investigated, highlighting its potential role in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In the field of materials science, 3-Methoxy-4-methylpyridine-5-methanol has been explored as a building block for constructing advanced materials. Its unique electronic properties make it suitable for applications in organic electronics, including the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on optimizing its integration into these systems to enhance device performance and efficiency.

The environmental impact of 3-Methoxy-4-methylpyridine-5-methanol has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles, providing insights into its safety for industrial and consumer applications. These findings underscore the importance of sustainable practices in the synthesis and utilization of this compound.

Looking ahead, the continued exploration of 3-Methoxy-4-methylpyridine-5-methanol is expected to unlock new opportunities across multiple disciplines. Its versatility as a chemical building block positions it as a valuable asset in both academic research and industrial applications. As advancements in synthetic methods and material science continue to evolve, the potential of this compound remains vast and promising.